Cas no 898646-93-0 (5-chloro-N-(2-ethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-(2-ethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 898646-93-0
• MF: C₁₄H₁₄ClN₃O₂S
• MW: 323.797860622406
• CID: 5424747
• PubChem ID: 16957369
• Update Time: 2025-05-23

5-chloro-N-(2-ethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F3290-0093
• VU0608949-1
• 898646-93-0
• 5-chloro-N-(2-ethoxyphenyl)-2-(methylthio)pyrimidine-4-carboxamide
• AKOS024481946
• 5-chloro-N-(2-ethoxyphenyl)-2-methylsulfanylpyrimidine-4-carboxamide
• 5-Chloro-N-(2-ethoxyphenyl)-2-(methylthio)-4-pyrimidinecarboxamide
• 5-chloro-N-(2-ethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

• Inchi： 1S/C14H14ClN3O2S/c1-3-20-11-7-5-4-6-10(11)17-13(19)12-9(15)8-16-14(18-12)21-2/h4-8H,3H2,1-2H3,(H,17,19)
• InChI Key： VLUCCTHXAGTLHD-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(Cl)C(C(NC2=CC=CC=C2OCC)=O)=N1

Computed Properties

• Exact Mass: 323.0495256g/mol
• Monoisotopic Mass: 323.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 424.3±40.0 °C(Predicted)
• pka: 9.56±0.70(Predicted)

Additional information on 5-chloro-N-(2-ethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

5-Chloro-N-(2-Ethoxyphenyl)-2-(Methylsulfanyl)Pyrimidine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 898646-93-0, known as 5-chloro-N-(2-ethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule features a pyrimidine ring system with multiple substituents, including a chlorine atom at position 5, an ethoxyphenyl group attached to the nitrogen atom at position 4, and a methylsulfanyl group at position 2. These substituents contribute to the compound's unique chemical properties and potential applications.

Recent studies have highlighted the potential of 5-chloro-N-(2-ethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide as a promising candidate in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in various pathological processes, such as cancer progression and neurodegenerative diseases. The presence of the ethoxyphenyl group and the methylsulfanyl moiety plays a crucial role in enhancing the compound's bioavailability and pharmacokinetic properties. These findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents.

In addition to its medicinal applications, 5-chloro-N-(2-ethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide has also been investigated for its potential in materials science. The pyrimidine ring system is known for its aromaticity and stability, making it an attractive component for constructing advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound, paving the way for its integration into cutting-edge technologies.

The synthesis of 5-chloro-N-(2-ethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring the compound's reliability for both academic and industrial applications. The use of environmentally friendly reagents and energy-efficient protocols has also been emphasized to align with sustainable chemistry practices.

From an environmental standpoint, 5-chloro-N-(2-ethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide has been evaluated for its biodegradability and ecological impact. Initial studies indicate that the compound exhibits moderate biodegradation rates under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly. However, further research is required to fully understand its long-term environmental effects.

In conclusion, 5-chloro-N-(2-ethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 898646-93-0) represents a versatile and innovative compound with vast potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both medicinal and materials research. As ongoing investigations continue to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to scientific progress in the coming years.